molecular formula C16H14N2O3 B8655029 2-Methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole

2-Methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole

Cat. No.: B8655029
M. Wt: 282.29 g/mol
InChI Key: MGTRXZGUJJUJQR-UHFFFAOYSA-N
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Description

2-Methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14N2O3

Molecular Weight

282.29 g/mol

IUPAC Name

2-methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole

InChI

InChI=1S/C16H14N2O3/c1-12-17-18-16(20-12)11-19-13-7-9-15(10-8-13)21-14-5-3-2-4-6-14/h2-10H,11H2,1H3

InChI Key

MGTRXZGUJJUJQR-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(O1)COC2=CC=C(C=C2)OC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.3 g of 4-phenoxyphenol and 9 g of potassium carbonate are stirred in 75 ml of anhydrous dimethylformamide for 1 hour at 80° C. Subsequently, 6.6 g of 2-chloromethyl-5-methyl-1,3,4-oxadiazole in 20 ml of anhydrous dimethylformamide is dripped in. The mixture is stirred for 10 hours at 80° C. and at room temperature (approx. 20° C.) overnight. The mixture is then stirred into 500 ml of ice water and extracted three times with ethyl acetate. After drying over sodium sulfate and removal of the solvent, the residue is purified by chromatography over silica gel using n-hexane/ethyl acetate (4:1) as eluant. There is obtained 12 g of 5-methyl-2-[(4-phenoxyphenoxy)-methyl]-1,3,4-oxadiazole; colorless crystals; m.p.: 78°-79° C.
Quantity
9.3 g
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reactant
Reaction Step One
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9 g
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reactant
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75 mL
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solvent
Reaction Step One
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6.6 g
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reactant
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[Compound]
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ice water
Quantity
500 mL
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reactant
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20 mL
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solvent
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